4-Chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine
Overview
Description
Molecular Structure Analysis
The molecular formula of 4-Chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine is C12H11ClN2 . The molecular weight is 218.68 .Chemical Reactions Analysis
While the specific chemical reactions involving 4-Chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine are not well-documented, similar compounds are known to undergo various transformations including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine are not well-documented in the literature .Scientific Research Applications
Medicinal Chemistry: Antihypertensive Agents
4-Chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine: has potential applications in the synthesis of antihypertensive agents. Pyrimidine derivatives, such as those based on nifedipine-like structures, have been designed and synthesized, showing promise in lowering mean arterial blood pressure . These compounds can act as calcium channel blockers, providing a pathway for the development of new cardiovascular drugs.
Material Science: Metal Complexing Agents
In material science, pyrimidine derivatives can serve as metal complexing agents. The structural properties of 4-Chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine may allow it to bind with metal ions, which could be useful in creating new materials with specific electronic or magnetic properties .
Industrial Applications: Chemical Synthesis
The compound’s robust structure makes it suitable for use in industrial chemical synthesis. It can be utilized as a building block for more complex molecules, potentially serving as an intermediate in the production of various industrial chemicals .
Therapeutic Research: Anti-inflammatory and Anticancer Properties
Thiophene derivatives, which share a similar heterocyclic structure with pyrimidine, have been reported to exhibit a wide range of therapeutic properties, including anti-inflammatory and anticancer activities . By extension, 4-Chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine could be investigated for similar pharmacological activities.
Organic Synthesis: Building Blocks for Drug Development
This compound can be a valuable building block in organic synthesis, particularly in the development of new drug molecules. Its stability and reactivity make it an excellent candidate for creating a combinatorial library to search for lead molecules in drug discovery .
Research Studies: Protodeboronation Reactions
Recent studies have explored the protodeboronation of boronic esters, which is a key step in many synthetic pathways4-Chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine could potentially be used in such reactions to create new compounds or as part of a formal total synthesis of complex organic molecules .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2/c1-8-4-9(2)6-11(5-8)12-7-13(14)16-10(3)15-12/h4-7H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMSRVCWOJDVZLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=CC(=NC(=N2)C)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-6-(3,5-dimethylphenyl)-2-methylpyrimidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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